Cas no 2172032-08-3 (2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azaspiro5.5undecan-9-yl)acetic acid)

• Product Name: 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azaspiro5.5undecan-9-yl)acetic acid
• CAS No: 2172032-08-3
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• CID: 5849085
• PubChem ID: 137949948
• Update Time: 2025-11-06

2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azaspiro5.5undecan-9-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azaspiro5.5undecan-9-yl)acetic acid
• 2-[3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azaspiro[5.5]undecan-9-yl]acetic acid
• 2172032-08-3
• EN300-1556543
• 2-(3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azaspiro[5.5]undecan-9-yl)acetic acid

• Inchi： 1S/C27H31NO4/c29-25(30)17-19-9-11-27(12-10-19)13-15-28(16-14-27)26(31)32-18-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,19,24H,9-18H2,(H,29,30)
• InChI Key： UDDKKQJHSOEKOM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC2(CC1)CCC(CC(=O)O)CC2)=O

Computed Properties

• Exact Mass: 433.22530847g/mol
• Monoisotopic Mass: 433.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azaspiro5.5undecan-9-yl)acetic acid

Compound CAS No 2172032-08-3: 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azaspiro5.5undecan-9-yl)acetic Acid

The compound with CAS No 2172032-08-3, known as 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azaspiro5.5undecan-9-yl)acetic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a spiro ring system, and an acetic acid moiety. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to a spiro system, which consists of two fused rings sharing a single atom (in this case, nitrogen). The spiro structure introduces unique electronic and steric properties to the molecule, enhancing its versatility in various chemical reactions.

The acetic acid moiety at the terminus of the molecule adds further functionality by providing a carboxylic acid group, which can participate in hydrogen bonding and other intermolecular interactions. This feature makes the compound suitable for applications in drug design, where such interactions are critical for bioavailability and target specificity.

Recent studies have highlighted the potential of this compound in the field of catalysis, where its spiro structure has been shown to enhance the catalytic activity of certain transition metal complexes. Additionally, its Fmoc group has been utilized in the development of novel peptide-based materials with tailored properties for drug delivery systems.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the product, aligning with current trends toward greener and more efficient chemical processes.

The physical properties of this compound, including its melting point, solubility, and stability under various conditions, have been thoroughly investigated. These studies have revealed that the compound exhibits excellent thermal stability up to 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide.

In conclusion, CAS No 2172032-08-3, or 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}-3-azaspiro5.5undecan-9-y)acetic acid, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in fields ranging from medicinal chemistry to materials science.